Cas no 793690-06-9 (3-(3,3-diphenylpropyl)sulfamoylbenzoic acid)

3-(3,3-Diphenylpropyl)sulfamoylbenzoic acid is a sulfonamide-based organic compound featuring a benzoic acid core substituted with a 3,3-diphenylpropylsulfamoyl group. This structure confers unique physicochemical properties, including potential bioactivity, making it a candidate for pharmaceutical and chemical research applications. The diphenylpropyl moiety enhances lipophilicity, which may improve membrane permeability, while the sulfamoyl and carboxyl groups offer sites for further functionalization or interaction with biological targets. Its well-defined molecular architecture allows for precise modifications in drug discovery or material science. The compound’s stability and synthetic versatility make it suitable for exploratory studies in medicinal chemistry, particularly in designing enzyme inhibitors or receptor modulators.
3-(3,3-diphenylpropyl)sulfamoylbenzoic acid structure
793690-06-9 structure
Product Name:3-(3,3-diphenylpropyl)sulfamoylbenzoic acid
CAS No:793690-06-9
MF:C22H21NO4S
MW:395.4714448452
CID:3107610
PubChem ID:2555971
Update Time:2025-10-30

3-(3,3-diphenylpropyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[(3,3-diphenylpropyl)amino]sulfonyl}benzoic acid
    • 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid
    • SMR000369078
    • 793690-06-9
    • 3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
    • CHEMBL1498590
    • HMS2721F12
    • Z45707979
    • 3-(N-(3,3-DIPHENYLPROPYL)SULFAMOYL)BENZOIC ACID
    • G26521
    • AKOS008010894
    • 3-(3,3-diphenylpropylsulfamoyl)benzoic Acid
    • EN300-11245
    • MLS001002562
    • 3-[(3,3-diphenylpropyl)sulfamoyl]benzoicacid
    • CS-0222742
    • Inchi: 1S/C22H21NO4S/c24-22(25)19-12-7-13-20(16-19)28(26,27)23-15-14-21(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-13,16,21,23H,14-15H2,(H,24,25)
    • InChI Key: HMMTYZGNGKIIOB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(NCCC(C1C=CC=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 395.11912932Da
  • Monoisotopic Mass: 395.11912932Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 91.9Ų

3-(3,3-diphenylpropyl)sulfamoylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-11245-0.05g
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
0.05g
$66.0 2023-10-26
Enamine
EN300-11245-0.1g
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
0.1g
$98.0 2023-10-26
Enamine
EN300-11245-0.25g
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
0.25g
$142.0 2023-10-26
Enamine
EN300-11245-0.5g
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
0.5g
$271.0 2023-10-26
Enamine
EN300-11245-1.0g
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
1g
$371.0 2023-06-13
Enamine
EN300-11245-2.5g
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
2.5g
$726.0 2023-10-26
Enamine
EN300-11245-5.0g
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
5g
$1075.0 2023-06-13
Enamine
EN300-11245-10.0g
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
10g
$1593.0 2023-06-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1293412-50mg
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
50mg
¥1425.00 2024-04-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1293412-100mg
3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
793690-06-9 95%
100mg
¥2646.00 2024-04-29

Additional information on 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid

Comprehensive Overview of 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid (CAS No. 793690-06-9)

3-(3,3-diphenylpropyl)sulfamoylbenzoic acid (CAS No. 793690-06-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfamoylbenzoic acid derivative features a diphenylpropyl moiety, which contributes to its distinctive chemical behavior and reactivity. Researchers are particularly interested in its role as a potential intermediate in the synthesis of bioactive molecules, given its sulfamoyl and benzoic acid functional groups.

The compound's molecular structure, characterized by the 3,3-diphenylpropyl chain attached to a sulfamoylbenzoic acid backbone, offers versatility in drug design. Its sulfonamide group is known for enhancing binding affinity to biological targets, making it a candidate for enzyme inhibition studies. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds in virtual screening and molecular docking simulations, addressing common search queries like "sulfamoylbenzoic acid derivatives in drug development."

In the context of green chemistry, 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid has been explored for its synthetic accessibility and potential as a sustainable intermediate. With growing interest in eco-friendly synthesis methods, researchers are investigating catalytic approaches to optimize its production while minimizing waste. This aligns with popular search terms such as "green synthesis of sulfonamide derivatives" and "CAS 793690-06-9 applications."

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 793690-06-9, ensuring purity and consistency for research purposes. The compound's stability under various pH conditions has also been a topic of discussion in forums focusing on "storage conditions for sulfamoylbenzoic acids." Its compatibility with common organic solvents further enhances its utility in laboratory settings.

Beyond pharmaceuticals, 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid has potential applications in material science, particularly in designing functional polymers with tailored properties. Its aromatic and polar groups make it a candidate for modifying polymer backbones, a subject often searched as "sulfonamide-based polymer additives." As interdisciplinary research grows, this compound bridges gaps between chemistry, biology, and materials engineering.

In summary, CAS No. 793690-06-9 represents a multifaceted compound with broad relevance in modern science. Its structural features address current demands for targeted drug design, sustainable chemistry, and advanced materials, making it a valuable subject for ongoing research and innovation.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd